Cas no 888967-50-8 (3-Pyridinecarbonitrile, 6-[3-(hydroxymethyl)phenoxy]-)

• Product Name: 3-Pyridinecarbonitrile, 6-[3-(hydroxymethyl)phenoxy]-
• CAS No: 888967-50-8
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 1934192
• PubChem ID: 61679694
• Update Time: 2025-04-21

3-Pyridinecarbonitrile, 6-[3-(hydroxymethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[3-(hydroxymethyl)phenoxy]-
• SCHEMBL3172303
• DB-399082
• 888967-50-8
• AKOS010945675
• 6-[3-(Hydroxymethyl)phenoxy]-3-pyridinecarbonitrile
• 6-(3-hydroxymethyl-phenoxy)-nicotinonitrile
• MYDHRVUZZPOITB-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2O2/c14-7-11-4-5-13(15-8-11)17-12-3-1-2-10(6-12)9-16/h1-6,8,16H,9H2
• InChI Key： MYDHRVUZZPOITB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CN=1)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 226.074227566Da
• Monoisotopic Mass: 226.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.1Ų